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Abstract

Crustacean Cardioactive Peptide (CCAP) is a highly conserved neuropeptide in arthropods,
initially identified for its cardioacceleratory functions.[1] Emerging evidence has revealed its
significant and multifaceted role in regulating insect digestive physiology. This technical guide
synthesizes current research on CCAP's involvement in insect digestion, focusing on its dual
function in modulating gut motility and controlling the secretion of digestive enzymes. We
present quantitative data on its effects, detail key experimental protocols for its study, and
illustrate its molecular signaling pathway. Understanding this system offers potential avenues
for the development of novel insect control agents by targeting critical life processes such as
feeding and nutrient assimilation.

Introduction to Crustacean Cardioactive Peptide
(CCAP)

CCAP is a cyclic, amidated nonapeptide with the primary structure Pro-Phe-Cys-Asn-Ala-Phe-
Thr-Gly-Cys-NH2, featuring a disulfide bridge between the two cysteine residues.[1] It was first
isolated from the shore crab Carcinus maenas due to its potent effect on heart rate.[1]
Subsequent research has shown that CCAP is widely distributed across insects, where it
functions as a key neurohormone and neurotransmitter.[2] Beyond its cardioacceleratory
properties, CCAP is a pleiotropic factor involved in orchestrating vital physiological processes,
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most notably the ecdysis (molting) behavioral sequence.[3][4][5] This document focuses
specifically on its critical, though less historically emphasized, role in the intricate regulation of
the insect digestive system.

Multifunctional Role of CCAP in the Insect Digestive
System

In the context of digestion, CCAP functions as both a classical neuropeptide released from
nerve endings and as a paracrine factor released from endocrine cells within the gut wall.[2][6]
This dual-mode of action allows it to coordinate the mechanical and chemical aspects of
digestion.

Stimulation of Gut Motility

CCAP exhibits potent myotropic (muscle-stimulating) activity on the insect alimentary canal.
Studies on the American cockroach, Periplaneta americana, have demonstrated that CCAP
stimulates contractions of the foregut, midgut, and hindgut in a dose-dependent manner.[2][6]
This action is crucial for the mechanical processing of food and its propulsion through the
digestive tract.

The peptide is produced in the ingluvial ganglion, which innervates the midgut muscle layer,
and is transported via nerve fibers to the gut musculature.[2][6] This neurogenic pathway
suggests a direct role in controlling peristalsis, ensuring that ingested food is efficiently mixed
with digestive enzymes and moved towards absorption sites.

Regulation of Digestive Enzyme Secretion

Beyond its mechanical role, CCAP is a key regulator of chemical digestion. In Periplaneta
americana, CCAP is produced by endocrine cells within the midgut epithelium itself.[2][6] From
these cells, it is thought to act locally (in a paracrine manner) on neighboring secretory cells to
stimulate the release of digestive enzymes.[6]

o a-Amylase: Application of CCAP to isolated cockroach midguts leads to a significant
elevation in a-amylase activity, indicating a direct role in regulating carbohydrate digestion.[2]

[6]
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e Proteases and Lipases: In other insects, such as the diamondback moth Plutella xylostella,
injection of CCAP has been shown to increase the activity of not only a-amylase but also
proteases and lipases, suggesting a broader role in the breakdown of all major
macronutrients.[7]

This nutrient-dependent regulation, where CCAP is released to coordinate enzyme secretion
with the presence of food, highlights its importance in maintaining digestive homeostasis.[1][7]

Quantitative Effects of CCAP on Digestive
Processes

The following tables summarize the dose-dependent effects of CCAP on gut motility and
enzyme secretion as documented in the literature.

Table 1: Effect of CCAP on Insect Gut Motility

) . CCAP Observed

Species Gut Section . Source
Concentration Effect

Periplaneta Dose- Stimulation of

. Foregut . [61,[2]
americana dependent contraction
Periplaneta ) Stimulation of

. Midgut Dose-dependent ) [6]1,[2]
americana contraction
Periplaneta ) Stimulation of

] Hindgut Dose-dependent ) [6].[2]
americana contraction

| Baculum extradentatum | Hindgut | Not specified | Stimulation of hindgut contraction |[8] |

Table 2: Effect of CCAP on Digestive Enzyme Activity

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://jcp.modares.ac.ir/article_1413_59f51fd6937412b7e56ded1ea2470c25.pdf
https://en.wikipedia.org/wiki/Crustacean_cardioactive_peptide
https://jcp.modares.ac.ir/article_1413_59f51fd6937412b7e56ded1ea2470c25.pdf
https://pubmed.ncbi.nlm.nih.gov/15358677/
https://academic.oup.com/endo/article/145/12/5671/2500139
https://pubmed.ncbi.nlm.nih.gov/15358677/
https://academic.oup.com/endo/article/145/12/5671/2500139
https://pubmed.ncbi.nlm.nih.gov/15358677/
https://academic.oup.com/endo/article/145/12/5671/2500139
https://www.researchgate.net/figure/Localization-of-the-CCAP-gene-product-in-the-ingluvial-ganglion-All-positive-neurons_fig6_8354910
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b564718?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

. Method of Observed
Species Enzyme L Source
Application Effect
. . Elevation of
Periplaneta Addition to
. a-Amylase . enzyme [61,[2]
americana midgut prep .
activity
Hemocoel Increased
Plutella xylostella  a-Amylase S o [7]
Injection enzyme activity
) Hemocoel Increased
Plutella xylostella  Lipase o o [7]
injection enzyme activity

| Plutella xylostella | Protease | Hemocoel injection | Increased enzyme activity |[7] |

CCAP Signaling Pathway

CCAP exerts its effects by binding to a specific G-protein coupled receptor (GPCR) on the

surface of target cells, such as gut muscle cells or enzyme-secreting endocrine cells.[4][9]

While the precise downstream cascade can vary, a canonical pathway involves the activation of

adenylyl cyclase and a subsequent increase in intracellular cyclic AMP (cCAMP). This signaling

mechanism is a common feature of neuropeptide action in insects.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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